![molecular formula C18H26N4O B4612063 N-(sec-butyl)-N'-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]urea](/img/structure/B4612063.png)
N-(sec-butyl)-N'-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]urea
Overview
Description
N-(sec-butyl)-N'-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]urea is a useful research compound. Its molecular formula is C18H26N4O and its molecular weight is 314.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 314.21066147 g/mol and the complexity rating of the compound is 389. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Inhibitors and Biological Activity : N-substituted urea derivatives have been identified as potent inhibitors in various biological processes. For instance, N-butyl-N'-(dimethylamino) phenyl urea derivatives have shown significant inhibitory activity against acyl-CoA:cholesterol O-acyltransferase, which is a key enzyme involved in cholesterol metabolism and atherosclerosis (Kimura et al., 1993). Similarly, various pyrazole-based urea compounds have been synthesized and evaluated for their anticancer activities, revealing some compounds with significant inhibitory effects on cancer cell lines (Abdellatif et al., 2014).
Agricultural Applications : Urea derivatives, including those with N-butyl groups, have been used as nitrification and urease inhibitors in agriculture. Studies have investigated their impact on nitrogen cycling, ammonia oxidization, and reduction of nitrogen loss in soil, demonstrating their effectiveness in enhancing nitrogen fertilizer efficiency and mitigating environmental impacts (Shi et al., 2017), (Souza et al., 2019).
Environmental Applications : Urea derivatives have been explored for their potential in environmental applications, such as corrosion inhibition. Theoretical studies on bipyrazolic-type organic compounds, including those with dimethyl pyrazole groups, have been conducted to understand their efficacy as corrosion inhibitors (Wang et al., 2006).
Chemical Synthesis and Purification : These compounds have also been utilized in the synthesis and purification processes in chemistry. For example, the preparation of polystyrene-divinylbenzene-supported derivatives of methyl isocyanate has been described for use in the parallel purification of crude reaction products in combinatorial chemistry (Booth & Hodges, 1997).
Properties
IUPAC Name |
1-butan-2-yl-3-[3,5-dimethyl-1-[(2-methylphenyl)methyl]pyrazol-4-yl]urea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N4O/c1-6-13(3)19-18(23)20-17-14(4)21-22(15(17)5)11-16-10-8-7-9-12(16)2/h7-10,13H,6,11H2,1-5H3,(H2,19,20,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRWJTHVOZKVNPK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NC(=O)NC1=C(N(N=C1C)CC2=CC=CC=C2C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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